Cas no 941973-00-8 (N-5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-3-(propane-2-sulfonyl)benzamide)

• Product Name: N-5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-3-(propane-2-sulfonyl)benzamide
• CAS No: 941973-00-8
• MF: C₂₀H₂₁N₃O₆S
• MW: 431.462243795395
• CID: 5502441
• Update Time: 2025-05-17

N-5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-3-(propane-2-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-3-propan-2-ylsulfonylbenzamide
• N-5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-3-(propane-2-sulfonyl)benzamide

• Inchi： 1S/C20H21N3O6S/c1-12(2)30(25,26)15-7-5-6-13(10-15)18(24)21-20-23-22-19(29-20)16-9-8-14(27-3)11-17(16)28-4/h5-12H,1-4H3,(H,21,23,24)
• InChI Key： YZAFKVLETPLYTR-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=C(OC)C=C2OC)O1)(=O)C1=CC=CC(S(C(C)C)(=O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-3-(propane-2-sulfonyl)benzamide

Introduction to N-5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-3-(propane-2-sulfonyl)benzamide (CAS No. 941973-00-8)

N-5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-3-(propane-2-sulfonyl)benzamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 941973-00-8, belongs to a class of molecules that exhibit promising biological activities. The intricate structure of this compound, featuring a N-5-(2,4-dimethoxyphenyl) moiety linked to a 1,3,4-oxadiazol ring and a 3-(propane-2-sulfonyl)benzamide group, makes it a fascinating subject for further investigation.

The< strong>N-5-(2,4-dimethoxyphenyl) substituent is particularly noteworthy due to its potential role in modulating biological pathways. The presence of two methoxy groups at the 2 and 4 positions of the phenyl ring enhances the compound's solubility and bioavailability, which are critical factors in drug design. This feature has been widely recognized in the development of pharmaceutical agents that require efficient absorption and distribution within the body.

The core structure of N-5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-3-(propane-2-sulfonyl)benzamide is the 1,3,4-oxadiazol ring. This heterocyclic compound has been extensively studied for its ability to interact with various biological targets. The oxadiazole ring is known for its stability and its capacity to engage with enzymes and receptors in a manner that can lead to therapeutic effects. Recent studies have highlighted the oxadiazole scaffold as a key component in the design of compounds that exhibit anti-inflammatory, antimicrobial, and anticancer properties.

The terminal group in this compound is the 3-(propane-2-sulfonyl)benzamide. This moiety introduces a sulfonamide functionality, which is well-documented for its role in enhancing binding affinity and selectivity towards biological targets. Sulfonamides are widely used in medicinal chemistry due to their versatility and effectiveness in modulating biological processes. The presence of this group in N-5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-3-(propane-2-sulfonyl)benzamide suggests that it may have potent interactions with specific enzymes or receptors involved in disease pathways.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target complex diseases such as cancer and neurodegenerative disorders. The unique structural features of N-5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-3-(propane-2-sulfonyl)benzamide position it as a promising candidate for further exploration in these areas. Studies have begun to investigate its potential effects on key cellular pathways associated with these diseases. For instance, preliminary research suggests that this compound may interfere with the proliferation of cancer cells by inhibiting specific signaling cascades.

The< strong>N-heterocyclic nature of this compound also makes it an attractive candidate for drug development. Heterocyclic compounds are known for their ability to mimic natural biomolecules and interact with biological systems in sophisticated ways. The oxadiazole ring alone is capable of undergoing various chemical reactions that can be exploited to enhance its pharmacological properties. Researchers are exploring synthetic modifications to optimize the potency and selectivity of this compound while minimizing potential side effects.

The sulfonamide group further contributes to the complexity and functionality of N-5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-3-(propane - 2 - sulfonyl)benzamide. Sulfonamides are known to form stable hydrogen bonds with biological targets, which can enhance binding affinity. This property has been leveraged in the development of drugs that require tight binding to their targets for effective therapy. The combination of the oxadiazole and sulfonamide moieties in this compound suggests that it may have multiple sites of interaction within biological systems.

The< strong>dimethoxyphenyl substituent at the nitrogen atom also plays a crucial role in determining the overall properties of this compound. The methoxy groups contribute to lipophilicity and can influence metabolic stability. These factors are critical considerations in drug design as they can affect how quickly a drug is metabolized and eliminated from the body. By carefully balancing lipophilicity with other structural features, researchers aim to maximize the therapeutic window of potential drugs.

In conclusion,N - 5 - ( 2 , 4 - dimethoxyphenyl ) - 1 , 3 , 4 - oxadiazol - 2 - yl - 3 - ( propane - 2 - sulfonyl ) benzamide ( CAS No .< strong>941973 -< strong>00 -< strong>8) is a multifaceted compound with significant potential in pharmaceutical research . Its unique structural composition , featuring an< strong>N-heterocyclic core ,< strong>N-heterocyclic,< strong>sulfonamide,and< strong dimethoxyphenyl,moieties , positions it as a compelling candidate for further investigation . Ongoing research aims to elucidate its biological activities and explore its potential as a therapeutic agent . As our understanding of disease mechanisms continues to evolve , compounds like N - 5 - ( 2 , 4 - dimethoxyphenyl ) - 1 , 3 , 4 - oxadiazol - 2 - yl - 3 - ( propane - sulfonyl ) benzamide ( CAS No . >941973 -00 -8) ) will play an increasingly important role in shaping future treatments .